Cas no 125391-75-5 (Adenosine,2-amino-3'-deoxy-3'-fluoro- (9CI))

Adenosine,2-amino-3'-deoxy-3'-fluoro- (9CI) structure
125391-75-5 structure
Product Name:Adenosine,2-amino-3'-deoxy-3'-fluoro- (9CI)
CAS No:125391-75-5
MF:C10H13FN6O3
MW:284.247024297714
CID:186546
PubChem ID:452091
Update Time:2025-04-19

Adenosine,2-amino-3'-deoxy-3'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2-amino-3'-deoxy-3'-fluoro- (9CI)
    • (2R,3S,4S,5R)-2-(2,6-diaminopurin-9-yl)-4-fluoro-5-(hydroxymethyl)oxolan-3-ol
    • A901038
    • 3'F-2-NH2-3'dA
    • CHEMBL4871274
    • F16601
    • (2R,3S,4S,5R)-2-(2,6-diaminopurin-9-yl)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-3-ol
    • (2R,3S,4S,5R)-2-(2,6-Diamino-9H-purin-9-yl)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-3-ol
    • Adenosine, 2-amino-3'-deoxy-3'-fluoro- (9CI)
    • Adenosine, 2-amino-3'-deoxy-3'-fluoro-
    • 2-Amino-3'-deoxy-3'-fluoro-adenosine
    • 125391-75-5
    • DTXSID40154758
    • 3'-Fluoro-3'-deoxy-2-aminoadenosine
    • (2R,3S,4S,5R)-2-(2,6-diamino-9H-purin-9-yl)-4-fluoro-5-(hydroxymethyl)oxolan-3-ol
    • Inchi: 1S/C10H13FN6O3/c11-4-3(1-18)20-9(6(4)19)17-2-14-5-7(12)15-10(13)16-8(5)17/h2-4,6,9,18-19H,1H2,(H4,12,13,15,16)/t3-,4-,6-,9-/m1/s1
    • InChI Key: BBWXIJICDDYYJZ-DXTOWSMRSA-N
    • SMILES: F[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC(N)=NC1=2

Computed Properties

  • Exact Mass: 284.10349
  • Monoisotopic Mass: 284.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.9
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • Density: 2.17
  • Boiling Point: 748.9°C at 760 mmHg
  • Flash Point: 406.7°C
  • Refractive Index: 1.903
  • PSA: 145.33
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.